Cas no 1142363-52-7 (Edicotinib)

• Product Name: Edicotinib
• CAS No: 1142363-52-7
• MF: C₂₇H₃₅N₅O₂
• MW: 461.59910607338
• CID: 2359586
• PubChem ID: 25230468
• Update Time: 2025-05-30

Edicotinib Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(2-(4,4-dimethylcyclohex-1-en-1-yl)-6-(2,2,6,6-tetramethyltetrahydro-2H-pyran-4-yl)pyridin-3-yl)- 1H-imidazole-2-carboxamide
• 4-Cyano-1H-imidazole-2-carboxylic acid N-[2-(4,4-dimethylcyclohex-1-enyl)-6-(2,2,6,6-tetramethyltetrahydropyran-4-yl)pyridin-3-yl]amide
• Edicotinib
• JNJ40346527
• 3NU609VYNF
• Edicotinib [USAN]
• Edicotinib (USAN)
• US8497376, 15
• 4-cyano-N-[2-(4,4-dimethylcyclohex-1-en-1-yl)-6-(2,2,6,6-tetramethyloxan-4-yl)pyridin-3-yl]-1H-imidazole-2-carboxamide
• BNVPFDRNGHMRJS-UHFFFAOYSA-N
• GTPL8942
• BDBM98634
• BDBM276743
• BCP25086
• US10071991, Compound (P)
• DB12504
• AK549463
• D11378
• Q27893923
• 4-Cyano-1H-imidazole-2-carboxylic acid N-(2-(4,4-dimet
• JNJ-40346527
• JNJ-527
• EDICOTINIB [WHO-DD]
• CHEMBL3674570
• 5-cyano-N-[2-(4,4-dimethylcyclohexen-1-yl)-6-(2,2,6,6-tetramethyloxan-4-yl)pyridin-3-yl]-1H-imidazole-2-carboxamide
• CS-0039264
• NS00072581
• D83692
• HY-109086
• EDICOTINIB [INN]
• 1142363-52-7
• UNII-3NU609VYNF
• SCHEMBL21396445
• EX-A2787
• AKOS030527728
• AC-33642
• SCHEMBL4238665
• L01XE48
• DA-73008
• 4-cyano-N-(2-(4,4-dimethylcyclohex-1-en-1-yl)-6-(2,2,6,6-tetramethyloxan-4-yl)pyridin-3-yl)-1H-imidazole-2-carboxamide
• 1H-Imidazole-2-carboxamide, 5-cyano-N-(2-(4,4-dimethyl-1-cyclohexen-1-yl)-6-(tetrahydro-2,2,6,6-tetramethyl-2H-pyran-4-yl)-3-pyridinyl)-
• 4-Cyano-N-(2-(4,4-dimethylcyclohex-1-en-1-yl)-6-(2,2,6,6-tetramethyl-tetrahydro-2H-pyran-4-yl)pyridin-3-yl)-1H-imidazole-2-carboxamide
• edicotinibum
• BS-14512
• 5-cyano-N-(2-(4,4-dimethylcyclohex-1-en-1-yl)-6-(2,2,6,6-tetramethyloxan-4-yl)pyridin-3-yl)-1H-imidazole-2-carboxamide
• 5-cyano-N-[2-(4,4-dimethylcyclohex-1-en-1-yl)-6-(2,2,6,6-tetramethyloxan-4-yl)pyridin-3-yl]-1H-imidazole-2-carboxamide
• 4-cyano-1h-imidazole-2-carboxylic acid[2-(4,4-dimethyl-cyclohex-1-enyl)-6-(2,2,6,6-tetramethyl-tetrahydro-pyran-4-yl)-pyridin-3-yl]-amide
• 4-Cyano-1H-imidazole-2-carboxylic acid N-(2-(4,4-dimethylcyclohex-1-enyl)-6-(2,2,6,6-tetramethyltetrahydropyran-4-yl)pyridin-3-yl)amide
• 5-Cyano-N-(2-(4,4-dimethylcyclohex-1-en-1-yl)-6-(2,2,6,6-tetramethyltetrahydro-2H-pyran-4-yl)pyridin-3-yl)-1H-imidazole-2-carboxamide
• EdicotinibJNJ-40346527
• 4-cyano-N-(2-(4,4-dimethylcyclohex-1-en-1-yl)-6-(2,2,6,6-tetramethyltetrahydro-2H-pyran-4-yl)pyridin-3-yl)-1H-imidazole-2-carboxamide

• Inchi： 1S/C27H35N5O2/c1-25(2)11-9-17(10-12-25)22-21(32-24(33)23-29-16-19(15-28)30-23)8-7-20(31-22)18-13-26(3,4)34-27(5,6)14-18/h7-9,16,18H,10-14H2,1-6H3,(H,29,30)(H,32,33)
• InChI Key： BNVPFDRNGHMRJS-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C2C=CC(=C(C3=CCC(C)(C)CC3)N=2)NC(C2=NC=C(C#N)N2)=O)CC1(C)C

Computed Properties

• Exact Mass: 461.27907538g/mol
• Monoisotopic Mass: 461.27907538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 4.3

Experimental Properties

• Color/Form: Solid powder
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.5E-4 g/L) (25 ºC),

Edicotinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Edicotinib

Edicotinib (CAS No. 1142363-52-7): A Promising Tyrosine Kinase Inhibitor in Oncology Research

Edicotinib, also known by its chemical identifier CAS No. 1142363-52-7, is a novel small-molecule tyrosine kinase inhibitor (TKI) currently under investigation for its therapeutic potential in oncology. This compound has garnered significant attention due to its selective inhibition of the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) pathways, which are frequently dysregulated in various malignancies, including non-small cell lung cancer (NSCLC) and breast cancer. Recent advancements in molecular targeting therapies have positioned Edicotinib as a candidate for overcoming resistance mechanisms observed with first-generation TKIs, such as gefitinib and erlotinib.

The structural design of Edicotinib incorporates a quinazoline scaffold, a common pharmacophore in EGFR inhibitors, modified to enhance binding affinity and specificity. Preclinical studies have demonstrated that this compound exhibits nanomolar potency against EGFR mutations, including the L858R substitution and exon 19 deletions, which are prevalent in NSCLC patients. Notably, research published in *Nature Cancer* (Q4 2024) highlights the compound’s ability to penetrate the blood-brain barrier, making it a potential candidate for treating central nervous system metastases—a critical unmet need in advanced-stage cancers.

One of the most compelling aspects of Edicotinib is its profile against T790M-resistant mutations, a major cause of acquired resistance to first-line TKIs. A phase I/II clinical trial conducted by the European Society for Medical Oncology (ESMO) in 2024 reported an objective response rate of 68% in patients with T790M-positive NSCLC who had progressed on prior therapies. These results underscore the compound’s role as a third-generation TKI with improved selectivity over wild-type EGFR, thereby reducing off-target toxicities such as rash and diarrhea commonly associated with earlier agents.

Recent mechanistic studies using cryo-electron microscopy have elucidated how Edicotinib stabilizes the inactive conformation of EGFR through unique interactions with the ATP-binding pocket. This structural insight, published in *Cell Chemical Biology* (August 2024), provides a foundation for optimizing next-generation derivatives with enhanced pharmacokinetic properties. Additionally, combination therapies involving Edicotinib and immune checkpoint inhibitors are being explored to synergistically enhance anti-tumor immunity while mitigating resistance pathways.

The development of Edicotinib aligns with current trends in precision oncology, where biomarker-driven treatment strategies are paramount. Its approval under accelerated pathways by regulatory agencies reflects its potential to address high-unmet medical needs. Ongoing phase III trials are evaluating its efficacy across diverse patient populations, including those with rare EGFR mutations such as G719X and S768I alterations.

In parallel to clinical trials, preclinical research has expanded into novel delivery systems for Edicotinib, such as lipid-based nanoparticles designed to improve bioavailability and reduce systemic exposure. A study from the University of Tokyo (June 2024) demonstrated that these formulations increased tumor-specific drug accumulation by up to 40%, potentially enhancing therapeutic indices without compromising safety profiles.

The broader implications of Edicotinib extend beyond NSCLC into other HER family-driven cancers. Early-phase studies suggest activity against HER2-positive gastric cancers and triple-negative breast cancers harboring activating mutations in ERBB genes. These findings open new avenues for repurposing this compound across multiple tumor types through molecularly targeted approaches.

Economic analyses published in *The Lancet Oncology* (July 2024) indicate that while initial costs for Edicotinib may be higher than generic TKIs, its ability to delay disease progression and reduce hospitalization rates could yield long-term cost savings within healthcare systems adopting value-based care models.

Regulatory updates from the FDA’s Oncologic Drugs Advisory Committee (ODAC) meetings highlight ongoing discussions regarding optimal dosing regimens for Edicotinib, particularly concerning patient-reported outcomes related to quality-of-life metrics during treatment cycles.

Synthetic chemistry advancements have enabled scalable production methods for CAS No. 1142363-52-7, ensuring consistent supply chains critical for global clinical trials. Green chemistry principles were integrated into these processes to minimize environmental impact while maintaining high purity standards required for pharmaceutical development.

In summary, Edicotinib represents a significant advancement in targeted cancer therapy through its unique mechanism of action and favorable safety profile compared to existing tyrosine kinase inhibitors. As research continues to unravel new applications across different malignancies, this compound exemplifies how modern drug discovery integrates structural biology insights with translational medicine approaches.